Cas no 2229276-85-9 (2,2,2-trifluoro-1-(2-methyloxolan-3-yl)ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-(2-methyloxolan-3-yl)ethan-1-amine
• CAS No: 2229276-85-9
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• CID: 6536596
• PubChem ID: 165668016
• Update Time: 2025-05-28

2,2,2-trifluoro-1-(2-methyloxolan-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(2-methyloxolan-3-yl)ethan-1-amine
• EN300-1959988
• 2229276-85-9

• Inchi： 1S/C7H12F3NO/c1-4-5(2-3-12-4)6(11)7(8,9)10/h4-6H,2-3,11H2,1H3
• InChI Key： VBVGOQRLPIXKIV-UHFFFAOYSA-N
• SMILES： FC(C(C1CCOC1C)N)(F)F

Computed Properties

• Exact Mass: 183.08709849g/mol
• Monoisotopic Mass: 183.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2,2-trifluoro-1-(2-methyloxolan-3-yl)ethan-1-amine

Comprehensive Overview of 2,2,2-Trifluoro-1-(2-methyloxolan-3-yl)ethan-1-amine (CAS No. 2229276-85-9)

The compound 2,2,2-trifluoro-1-(2-methyloxolan-3-yl)ethan-1-amine (CAS No. 2229276-85-9) is a fluorinated amine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the trifluoroethyl group and the 2-methyloxolane ring, make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its versatility and the growing demand for fluorinated building blocks in drug discovery.

One of the key reasons for the rising interest in 2,2,2-trifluoro-1-(2-methyloxolan-3-yl)ethan-1-amine is its role in the development of bioactive molecules. Fluorinated compounds are known for their enhanced metabolic stability and lipophilicity, which are critical properties in the design of new therapeutic agents. The presence of the oxolane ring further contributes to the compound's conformational rigidity, potentially improving binding affinity to biological targets. This makes it a promising candidate for applications in central nervous system (CNS) drugs and antimicrobial agents.

In the context of green chemistry and sustainable synthesis, 2,2,2-trifluoro-1-(2-methyloxolan-3-yl)ethan-1-amine has garnered attention for its potential to reduce environmental impact. The incorporation of fluorine atoms can lead to more efficient reactions, minimizing waste and energy consumption. This aligns with the global trend toward eco-friendly chemical processes, a topic frequently searched by professionals in the field. Additionally, the compound's stability under various conditions makes it suitable for large-scale production, further enhancing its industrial relevance.

Another area of interest is the compound's application in agrochemical research. Fluorinated amines are often used in the synthesis of pesticides and herbicides, where they contribute to improved efficacy and reduced environmental persistence. The 2-methyloxolane moiety in 2,2,2-trifluoro-1-(2-methyloxolan-3-yl)ethan-1-amine may also influence the compound's bioavailability, making it a valuable component in the development of next-generation crop protection products.

From a technical perspective, the synthesis and characterization of 2,2,2-trifluoro-1-(2-methyloxolan-3-yl)ethan-1-amine require advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These methods are essential for confirming the compound's purity and structural integrity, which are critical for its use in high-value applications. The compound's CAS No. 2229276-85-9 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documents.

In summary, 2,2,2-trifluoro-1-(2-methyloxolan-3-yl)ethan-1-amine (CAS No. 2229276-85-9) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its combination of fluorine atoms and a cyclic ether structure positions it as a key player in the advancement of innovative chemical solutions. As research continues to uncover its potential, this compound is likely to remain a focal point in the scientific community.